1-(2-chlorophenyl)-3-[(furan-3-yl)methyl]-3-[(thiophen-2-yl)methyl]urea

• IUPAC Name: 3-(2-chlorophenyl)-1-(furan-3-ylmethyl)-1-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C17H15ClN2O2S/c18-15-5-1-2-6-16(15)19-17(21)20(10-13-7-8-22-12-13)11-14-4-3-9-23-14/h1-9,12H,10-11H2,(H,19,21)
• InChI Key: NIAUVVIEVDRKDW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)N(CC2=COC=C2)CC3=CC=CS3)Cl
• Molecular Formula: C17H15ClN2O2S
• Molecular Weight: 346.8 g/mol
• CAS No.: 1421445-58-0

Description

1-(2-Chlorophenyl)-3-[(furan-3-yl)methyl]-3-[(thiophen-2-yl)methyl]urea is a urea derivative featuring a 2-chlorophenyl group at the N-terminus and dual substitutions at the central nitrogen atom: a furan-3-ylmethyl and a thiophen-2-ylmethyl group. Urea derivatives are widely explored for their biological activities, including enzyme inhibition, antimicrobial effects, and kinase modulation .

Comparison with Similar Compounds

1-(3-Chloro-4-methylphenyl)-3-{2-[({5-[(dimethylamino)methyl]furan-2-yl}methyl)sulfanyl]ethyl}urea

• Structure: Features a dimethylamino-functionalized furan-2-ylmethyl group linked via a thioethyl spacer to the urea core, with a 3-chloro-4-methylphenyl substituent.
• The thioethyl spacer may enhance conformational flexibility .
• Activity: Not explicitly reported, but the dimethylamino group is often associated with CNS activity or receptor binding.

1-[2-(4-Methylpiperidin-1-yl)-2-(thiophen-2-yl)ethyl]-3-[(5-sulfamoylthiophen-2-yl)methyl]urea

• Structure : Contains dual thiophene groups (one sulfamoyl-modified) and a 4-methylpiperidine moiety.
• The piperidine group may confer basicity and blood-brain barrier penetration .
• Activity : Sulfamoyl groups are commonly linked to antimicrobial or diuretic effects.

Chlorophenyl-Containing Ureas with Varied Substitutions

1-(3-Chloro-2-hydroxymethylphenyl)-3-(3-trifluoromethoxyphenyl)urea

• Structure : Substituted with a hydroxymethylphenyl group and a trifluoromethoxyphenyl group.
• Synthesis : Prepared via reaction of 1-isocyanato-3-(trifluoromethoxy)benzene with functionalized anilines in THF (54% yield after recrystallization) .
• Activity : Trifluoromethoxy groups are associated with improved metabolic stability and pesticidal activity .

1-[4-Chloro-3-(trifluoromethyl)phenyl]-3-{4-{[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]thio}phenyl}urea

• Structure : Includes a pyridine-thioether linkage and a trifluoromethyl group.
• Key Differences : The pyridine ring introduces nitrogen-based polarity, while the trifluoromethyl group enhances hydrophobicity and resistance to oxidative metabolism.
• Activity : Pyridine-thioether motifs are common in kinase inhibitors and antimicrobial agents .

Comparative Data Table

Compound Name	Key Substituents	Biological Activity	Synthesis Yield	Reference
Target Compound	Furan-3-ylmethyl, Thiophen-2-ylmethyl	Not reported (Potential kinase/antimicrobial)	N/A	-
1-(3-Chloro-4-methylphenyl)-3-{2-[({5-[(dimethylamino)methyl]furan-2-yl}methyl)sulfanyl]ethyl}urea	Dimethylamino-furan, Thioethyl	Unreported	N/A
1-[2-(4-Methylpiperidin-1-yl)-2-(thiophen-2-yl)ethyl]-3-[(5-sulfamoylthiophen-2-yl)methyl]urea	Sulfamoyl-thiophene, Piperidine	Antimicrobial (hypothesized)	N/A
1-(3-Chloro-2-hydroxymethylphenyl)-3-(3-trifluoromethoxyphenyl)urea	Trifluoromethoxy, Hydroxymethyl	Pesticidal (hypothesized)	54%
1-[4-Chloro-3-(trifluoromethyl)phenyl]-3-{4-{[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]thio}phenyl}urea	Pyridine-thioether, Trifluoromethyl	Kinase inhibition (hypothesized)	N/A